Cas no 893733-12-5 (5-(3-Fluorophenyl)thiophene-2-carboxylic acid)

• Product Name: 5-(3-Fluorophenyl)thiophene-2-carboxylic acid
• CAS No: 893733-12-5
• MF: C₁₁H₇FO₂S
• MW: 222.235485315323
• CID: 4728740
• Update Time: 2025-06-10

5-(3-Fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)thiophene-2-carboxylic acid
• BB 0222901
• 5-(3-fluorophenyl)-2-thiophenecarboxylic acid
• Z2753056974
• 5-(3-Fluorophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C11H7FO2S/c12-8-3-1-2-7(6-8)9-4-5-10(15-9)11(13)14/h1-6H,(H,13,14)
• InChI Key： WLBXMBPSORBEAK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 65.5

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 394.1±32.0 °C at 760 mmHg
• Flash Point: 186.3±28.4 °C

5-(3-Fluorophenyl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(3-Fluorophenyl)thiophene-2-carboxylic acid

Comprehensive Overview of 5-(3-Fluorophenyl)thiophene-2-carboxylic acid (CAS No. 893733-12-5): Properties, Applications, and Industry Insights

5-(3-Fluorophenyl)thiophene-2-carboxylic acid (CAS 893733-12-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene derivative features a carboxylic acid functional group and a 3-fluorophenyl substituent, making it a versatile building block for drug discovery and organic synthesis. The presence of both fluorine and thiophene moieties enhances its electronic properties, which is critical for applications in medicinal chemistry and organic electronics.

Recent studies highlight the growing demand for fluorinated compounds like 5-(3-Fluorophenyl)thiophene-2-carboxylic acid due to their metabolic stability and bioavailability improvements in drug candidates. Researchers are actively exploring its role in designing kinase inhibitors and anti-inflammatory agents, aligning with trends in personalized medicine. The compound's CAS number 893733-12-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 5-(3-Fluorophenyl)thiophene-2-carboxylic acid serves as a key intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Sonogashira couplings. Its electron-withdrawing fluorine group facilitates regioselective modifications, a feature highly valued in organofluorine chemistry. Industry reports indicate rising interest in such fluorinated building blocks for developing OLED materials and liquid crystal displays (LCDs), driven by advancements in flexible electronics.

Environmental and regulatory considerations are shaping the production of CAS 893733-12-5. Manufacturers are adopting green chemistry principles to optimize its synthesis, reducing hazardous byproducts. Analytical techniques like HPLC and LC-MS are routinely employed to ensure the compound's purity, addressing the pharmaceutical industry's stringent quality control requirements. This aligns with the broader shift toward sustainable chemical processes in fine chemical production.

Market analysts project steady growth for fluorophenyl-thiophene derivatives, with 5-(3-Fluorophenyl)thiophene-2-carboxylic acid positioned as a critical intermediate. Its compatibility with peptide coupling reagents expands its utility in bioconjugation applications, a hot topic in targeted drug delivery systems. Patent filings related to its structural analogs have surged, particularly in oncology and CNS drug development, underscoring its intellectual property potential.

In material science, the compound's π-conjugated system enables applications in conductive polymers and organic semiconductors. Recent breakthroughs in perovskite solar cells have further amplified interest in its derivatives as hole-transport materials. These developments resonate with global initiatives in renewable energy, making 893733-12-5 a compound of interdisciplinary significance.

For researchers sourcing 5-(3-Fluorophenyl)thiophene-2-carboxylic acid, understanding its storage conditions (typically 2-8°C under inert atmosphere) and solubility profile (DMSO, THF) is crucial for experimental reproducibility. The compound's MSDS data and spectroscopic characterization (IR, NMR) are frequently queried in chemical forums, reflecting practical concerns in laboratory handling.